Cas no 52304-40-2 (b-Alanine, N-acetyl-N-ethyl-,ethyl ester)

• Product Name: b-Alanine, N-acetyl-N-ethyl-,ethyl ester
• CAS No: 52304-40-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 378548
• PubChem ID: 286523
• Update Time: 2025-04-19

b-Alanine, N-acetyl-N-ethyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-acetyl-N-ethyl-,ethyl ester
• NSC144979
• 52304-40-2
• NSC-144979
• DTXSID10966683
• ethyl N-acetyl-N-ethyl-beta-alaninate
• AKOS016576481

• Inchi： 1S/C9H17NO3/c1-4-10(8(3)11)7-6-9(12)13-5-2/h4-7H2,1-3H3
• InChI Key： KCROSYWIKWNHMK-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN(C(C)=O)CC)=O

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61